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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde azine

Cat. No.: B097707

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electronic structure of 3-
hydroxybenzaldehyde azine, juxtaposing experimental data with results obtained from
Density Functional Theory (DFT) computations. The objective is to offer a clear validation
framework for the theoretical models against empirical evidence, a crucial step in
computational chemistry and drug design.

Data Presentation: A Comparative Overview

The electronic and structural properties of 3-hydroxybenzaldehyde azine and its analogues
can be effectively compared by examining key parameters derived from both experimental
measurements and computational modeling. While a complete dataset for 3-
hydroxybenzaldehyde azine is not available in a single source, the following tables compile
representative data from studies on the parent compound and closely related Schiff base
azines.

Table 1: Comparison of Experimental and DFT-Calculated Spectroscopic Data
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Parameter

Experimental Value

DFT Calculated
Value

Alternative
Compound (if
applicable)

UV-Vis Amax (nm)

Not available

Typically calculated
using TD-DFT

p-N,N-
diethylaminobenzalda
zine: ~350-400 nm (in

various solvents)[1]

1H NMR (ppm)

Aromatic Protons:
~6.8-7.5, Azomethine
Proton (-CH=N-):
~8.5-9.0, Hydroxyl
Proton (-OH): ~10.0-
11.0[2]

Calculated shifts are
compared to
experimental data for

validation

(E,E)-2-hydroxy-3-
methoxybenzaldehyde
azine: Aromatic (6.87-
7.29), Azomethine
(8.97), -OH (10.85)[2]

13C NMR (ppm)

Aromatic Carbons:
~110-160,
Azomethine Carbon
(>C=N-): ~160-170

Calculated shifts are
compared to
experimental data for

validation

Data available in

spectral databases[3]

IR (cm™2)

C=N stretch: ~1610-
1630, O-H stretch:
~3200-3400

Calculated
frequencies are
typically scaled to
match experimental

values

(E,E)-2-hydroxy-3-
methoxybenzaldehyde
azine: C=N not
explicitly stated, but
hydrazones show a
strong C=N band[2][4]

Table 2: Comparison of Structural and Electronic Parameters from DFT Calculations
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3-
3-
Hydroxybenzaldeh
Parameter Hydroxybenzaldeh . Notes
yde Azine
yde . .
(Anticipated)
The HOMO-LUMO
) gap is a key indicator
Expected to be higher ) o
HOMO Energy (eV) -6.5t0-7.0 of chemical reactivity
than the aldehyde )
and electronic
transitions.[5]
A smaller HOMO-
Expected to be lower LUMO gap generally
LUMO Energy (eV) -1.5t0-2.0 o )
than the aldehyde implies higher
reactivity.[4][5]
The extended
Expected to be conjugation in the
HOMO-LUMO Gap _
V) ~5.0 smaller than the azine lowers the
e
aldehyde LUMO and raises the
HOMO.
The azine's symmetry
Dipole Moment Dependent on may lead to a smaller
~3.5-5.0[5]

(Debye)

molecular symmetry

or zero dipole

moment.

Key Bond Lengths (A)

C=0: ~1.21, C-O:
~1.36[5]

C=N:~1.28, N-N:
~1.40

These values are
critical for validating
the optimized

geometry.

Experimental and Computational Protocols

A robust comparison between experimental and theoretical data relies on well-defined

methodologies. The following protocols are standard in the field for the characterization and

computational analysis of Schiff base azines.

Experimental Protocols
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o Synthesis of 3-Hydroxybenzaldehyde Azine:

o The synthesis typically involves the condensation reaction of 3-hydroxybenzaldehyde with
hydrazine hydrate or hydrazine hydrochloride.[2]

o The reactants are usually refluxed in a suitable solvent, such as ethanol, for a specified
period.

o The resulting product can be purified by recrystallization.
e Spectroscopic Characterization:

o UV-Vis Spectroscopy: The electronic absorption spectrum is recorded using a UV-Vis
spectrophotometer in a suitable solvent (e.g., ethanol, DMSO) to determine the absorption
maxima (Amax), which correspond to electronic transitions.[1]

o NMR Spectroscopy: *H and 3C NMR spectra are recorded on a spectrometer (e.g., 400 or
500 MHz) using a deuterated solvent (e.g., DMSO-ds, CDCI3). Chemical shifts are
reported in parts per million (ppm) relative to a standard (e.g., TMS).[2][6]

o FTIR Spectroscopy: The infrared spectrum is obtained using an FTIR spectrometer. The
sample is typically prepared as a KBr pellet or analyzed as a thin film. This technique is
used to identify characteristic functional groups, such as the C=N (azomethine) and O-H
(hydroxyl) stretching vibrations.[4]

DFT Computational Protocols

o Geometry Optimization:

o The initial molecular structure of 3-hydroxybenzaldehyde azine is built and optimized
using a DFT method.

o A common and effective functional is B3LYP (Becke, 3-parameter, Lee-Yang-Parr).[7][8]

o A suitable basis set, such as 6-311++G(d,p), is chosen to provide a good balance between
accuracy and computational cost.[5][9]
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o Frequency calculations are performed on the optimized geometry to confirm that it
represents a true energy minimum (i.e., no imaginary frequencies).

e Electronic Structure Analysis:

o Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular
Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The
HOMO-LUMO energy gap is a critical parameter for assessing the molecule's kinetic
stability and chemical reactivity.[4]

o Molecular Electrostatic Potential (MEP): An MEP map is generated to visualize the
electron density distribution and identify electrophilic and nucleophilic sites.

e Spectroscopic Predictions:

o UV-Vis Spectra: Time-Dependent DFT (TD-DFT) calculations are performed on the
optimized structure to predict the electronic transition energies and corresponding
absorption wavelengths (Amax).[8]

o NMR Spectra: The Gauge-Independent Atomic Orbital (GIAO) method is commonly used
to calculate the isotropic shielding tensors, which are then converted to chemical shifts.

o IR Spectra: The vibrational frequencies and their corresponding intensities are calculated
from the second derivatives of the energy with respect to the atomic coordinates. The
calculated frequencies are often scaled by an empirical factor to better match
experimental data.

Mandatory Visualization

The following diagram illustrates the logical workflow for the computational validation of 3-
hydroxybenzaldehyde azine's electronic structure.

Caption: Workflow for DFT computational validation of molecular electronic structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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